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Compound of Interest

Compound Name: Octopamine hydrochloride, (+)-

CAS No.: 425366-60-5

Cat. No.: B1655812

Get Quote

Executive Summary
Immediate Action Required: (+)-Octopamine hydrochloride (CAS: 770-05-8) is a bioactive

adrenergic agonist.[1] While not classified as a P-listed or U-listed waste under US EPA RCRA

regulations, it is an Acute Toxin (Category 4) and must be handled as hazardous

pharmaceutical waste.

Core Directive: Do not dispose of via sanitary sewer (sink) or regular trash. The only

acceptable disposal method is high-temperature incineration via a licensed hazardous waste

contractor.

Chemical Profile & Waste Characterization
Understanding the physicochemical properties of Octopamine HCl is critical for selecting the

correct waste stream and spill response method.
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Property Data Disposal Implication

Chemical Name (+)-Octopamine hydrochloride Labeling requirement

CAS Number 770-05-8
Unique identifier for waste

manifests

Molecular Formula C₈H₁₁NO₂ · HCl

Nitrogen/Chlorine content

requires scrubber-equipped

incineration

Solubility Highly Soluble in Water

High Risk: Easily migrates into

water tables if improperly

dumped

Physical State White Crystalline Powder

Inhalation Risk: Dust

generation during

transfer/cleanup

Acidity (pH) Acidic in solution

May require pH adjustment if

mixed with basic waste

streams

Regulatory Status (US EPA)[5]
RCRA Classification: Not specifically P-listed or U-listed.[2]

Waste Determination: Hazardous based on toxicity characteristics and GHS classification

(H302, H312, H332).

Best Practice: Manage as Non-RCRA Regulated Hazardous Waste (unless mixed with listed

solvents).

Hazard Assessment & Safety
Before handling waste, personnel must acknowledge the specific risks associated with

adrenergic agonists.

Bioactivity: Octopamine acts on octopaminergic and adrenergic receptors. Absorption via

skin or inhalation can cause sympathomimetic effects (increased heart rate, blood pressure).
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Incompatibility: Incompatible with strong oxidizing agents.[2][3][4][5] Do not mix waste with

nitric acid or perchlorates, as this may generate explosive byproducts.

Decomposition: Thermal decomposition releases Hydrogen Chloride (HCl) gas and Nitrogen

Oxides (NOx).

Pre-Disposal Handling & Segregation
Effective disposal begins at the bench. Use this workflow to segregate waste streams

immediately upon generation.

Waste Generation
(+)-Octopamine HCl

Determine Physical State

Solid Waste
(Powder, contaminated gloves)

Liquid Waste
(Aqueous solutions)

Empty Containers
(Vials, Bottles)

Container: Wide-mouth HDPE Jar
Label: 'Toxic Solid Waste'

Segregate

Container: Glass/Poly Carboy
Label: 'Aqueous Waste with Toxic Organics'

No Drain Disposal Triple Rinse with Water
(Collect rinsate as Liquid Waste)

Rinsate

Deface Label & Recycle/Trash

Clean Vessel

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Octopamine hydrochloride waste streams.
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Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Compound &
Contaminated Debris)
Applicability: Expired powder, spill cleanup materials, contaminated gloves/weigh boats.

Containment: Place waste in a compatible container (HDPE or glass). Do not use metal

containers if the powder is damp (corrosion risk from HCl).

Labeling: Affix a hazardous waste label. Clearly write: "Non-RCRA Hazardous Waste:

Octopamine Hydrochloride. Toxic."

Destruction: Transfer to EHS/Waste Management for incineration.

Mechanism:[6][7] High-temperature combustion (>1000°C) breaks the phenol-amine bond,

rendering the molecule biologically inactive.

Protocol B: Liquid Waste (Aqueous Solutions)
Applicability: Experimental stock solutions, buffers containing Octopamine.

Segregation:NEVER pour down the sink. Even trace amounts can affect aquatic life due to

receptor conservation in invertebrates.

Collection: Collect in a dedicated "Aqueous Waste" carboy.

Compatibility Check: Ensure the carboy does not contain strong oxidizers or bleach

(hypochlorite), which could react with the amine group.

Disposal: Hand over to waste contractor for fuel blending or incineration.

Protocol C: Empty Container Management
Applicability: Original vendor bottles.

Triple Rinse: Rinse the bottle three times with a small volume of water.
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Rinsate Capture: Pour all rinse water into the Liquid Waste container (Protocol B). Do not

dump rinsate down the drain.

Defacing: Cross out the label and CAS number to prevent confusion.

Final Step: If the container is glass, recycle it. If plastic, dispose of it in regular trash (verify

local municipal rules).

Emergency Spill Procedures
Scenario: 5g bottle of Octopamine HCl powder dropped on the floor.

Evacuate & PPE: Clear the immediate area. Don PPE: Nitrile gloves (double gloved

recommended), lab coat, and N95 respirator (dust inhalation is the primary acute hazard).

Containment: Do not dry sweep. Dry sweeping generates toxic dust.

Wet Method:

Cover the spill with paper towels.

Gently dampen the towels with water (or a 10% soap solution) to solubilize the powder

and prevent aerosolization.

Cleanup: Scoop up the damp towels and place them into a wide-mouth hazardous waste jar.

Decontamination: Wipe the surface with water, then ethanol. Place all wipes in the waste jar.

Verification: Check pH of the surface (if applicable) to ensure no acidic residue remains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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